Cas no 917249-01-5 (4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone)
917249-01-5 structure
Product Name:4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
CAS No:917249-01-5
MF:C10H15N3O4S
MW:273.308800935745
CID:6968141
PubChem ID:11630446
Update Time:2025-08-13
4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- A-D-arabinofuranosyl)-2(1H)-pyrimidinone
- 4-Amino-1-(2-C-methyl-4-thio-
- 917249-01-5
- 4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone
-
- Inchi: 1S/C10H15N3O4S/c1-10(17)7(15)5(4-14)18-8(10)13-3-2-6(11)12-9(13)16/h2-3,5,7-8,14-15,17H,4H2,1H3,(H2,11,12,16)/t5-,7-,8-,10+/m1/s1
- InChI Key: FPIKWKVHMLYKNO-UZRKRJFESA-N
- SMILES: S1[C@H](CO)[C@H]([C@@](C)([C@@H]1N1C(N=C(C=C1)N)=O)O)O
Computed Properties
- Exact Mass: 273.07832714Da
- Monoisotopic Mass: 273.07832714Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 145Ų
4-Amino-1-(2-C-methyl-4-thio-β-D-arabinofuranosyl)-2(1H)-pyrimidinone Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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